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Compound of Interest

N1,5-Dimethylbenzene-1,2-
Compound Name:
diamine

Cat. No.: B177756

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical summary of the known chemical properties of N1,5-
Dimethylbenzene-1,2-diamine. It should be noted that detailed experimental protocols,
comprehensive reactivity studies, and specific applications in areas such as drug development
for this particular isomer are not extensively documented in publicly available scientific
literature.

Core Chemical Properties

N1,5-Dimethylbenzene-1,2-diamine, also known by its IUPAC name 2-N,4-dimethylbenzene-
1,2-diamine, is an aromatic amine with the chemical formula CsH12N2.[1] Its structure features
a benzene ring substituted with two amine groups at positions 1 and 2, a methyl group on one
of the nitrogen atoms (N1), and another methyl group on the benzene ring at position 5.

Physicochemical Data

A summary of the key physicochemical properties for N1,5-Dimethylbenzene-1,2-diamine
(CAS No. 131019-87-9) is presented in the table below. This data is primarily derived from
chemical supplier databases and computational models.
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Property Value Source
Molecular Formula CsHi2N2 [1]
Molecular Weight 136.19 g/mol [1]
CAS Number 131019-87-9 [1]
2-N,4-dimethylbenzene-1,2-
IUPAC Name o [1]
diamine
Melting Point 64-67 °C [2]
Computed XLogP3 1.3 [1]
Computed Polar Surface Area 38.1 A2 [1]
Computed Rotatable Bond
1 [1]
Count
Computed Hydrogen Bond 1]
Donor Count
Computed Hydrogen Bond
p ydrog 5 [1]

Acceptor Count

Synthesis and Reactivity

Synthesis

Detailed, peer-reviewed experimental protocols for the specific synthesis of N1,5-

Dimethylbenzene-1,2-diamine are not readily available in the scientific literature. However, a

plausible synthetic route can be inferred from general organic chemistry principles for the

synthesis of substituted anilines and N-methylated amines. A potential, though unverified,

pathway could involve the N-methylation of 2-amino-4-methylaniline or the reduction of a

corresponding nitroaniline precursor.

A general workflow for the synthesis of a related compound, 2-nitro-4-methylaniline, which

could be a potential precursor, involves a three-step process: protection of the amine group of

4-methylaniline, followed by nitration, and subsequent deprotection.[3]
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A generalized synthetic workflow for a potential precursor.[3]

Reactivity
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Specific reactivity data for N1,5-Dimethylbenzene-1,2-diamine is not available. However, the
reactivity of aromatic amines is generally characterized by the nucleophilicity of the amino
groups and the susceptibility of the aromatic ring to electrophilic substitution. The presence of
two amine groups and a methyl group, all of which are electron-donating, would be expected to
activate the benzene ring towards electrophilic attack. The N-methyl group may also influence
the basicity and nucleophilicity of the nitrogen atom it is attached to. Substituted p-
phenylenediamines are known to be easily oxidized.[4]

Potential Applications and Biological Significance

While there is no specific information on the applications of N1,5-Dimethylbenzene-1,2-
diamine in drug development, substituted phenylenediamines, in general, are a class of
compounds with diverse biological activities and industrial applications. They are widely used
as antioxidants in rubber products.[5][6] Some derivatives are also used in hair dyes and as
intermediates in the synthesis of polymers and other organic molecules.[4] Certain substituted
p-phenylenediamines and their oxidation products have been identified as emerging
environmental pollutants with potential toxicity to aquatic organisms.[5][7]

Safety and Handling

Specific hazard information for N1,5-Dimethylbenzene-1,2-diamine is limited. As with any
aromatic amine, it should be handled with care in a well-ventilated area, and appropriate
personal protective equipment should be used to avoid skin and eye contact.
Phenylenediamine derivatives can be skin irritants and may have other toxic effects.[4]

Conclusion

N1,5-Dimethylbenzene-1,2-diamine is a chemical compound for which there is a notable lack
of in-depth scientific literature. While its basic chemical and physical properties can be
summarized, there is a clear need for further research to elucidate its synthesis, reactivity, and
potential applications, particularly in the fields of medicinal chemistry and materials science.
Researchers interested in this compound should consider the general properties of aromatic
diamines and N-methyl anilines as a starting point for their investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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